Cas no 7639-42-1 ( )

• Product Name: &nbsp
• CAS No: 7639-42-1
• MF: C₁₁H₉N₃S
• MW: 215.274260282516
• CID: 982634
• PubChem ID: 269498
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 3-methylsulfanyl-[1,2,4]triazolo[3,4-a]isoquinoline
• 3-(methylsulfanyl)[1,2,4]triazolo[3,4-a]isoquinoline
• 3-Methylmercapto-s-triazolo< 3,4-a> isochinolin
• 3-Methylmercapto-s-triazolo-< 3.4-a> isochinolin
• 3-Methylthio-s-triazolo-< 3.4-a> isochinolin
• AC1L6ML6
• AC1Q4YI3
• AG-J-22620
• AR-1E7798
• CTK5E2897
• NSC110665
• 3-methylsulfanyl-[1,2,4]triazolo[3,4-a]isoquinoline;Cloconazole HCl
• A838993
• DTXSID10296639
• 3-(methylthio)-[1,2,4]triazolo[3,4-a]isoquinoline
• 7639-42-1
• NSC-110665
• &nbsp;

• Inchi： 1S/C11H9N3S/c1-15-11-13-12-10-9-5-3-2-4-8(9)6-7-14(10)11/h2-7H,1H3
• InChI Key： WZRQFDCTRCMPNL-UHFFFAOYSA-N
• SMILES： S(C)C1=NN=C2C3C=CC=CC=3C=CN21

Computed Properties

• Exact Mass: 215.05187
• Monoisotopic Mass: 215.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• PSA: 30.19